3-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate
3-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate
Brand Name:
Vulcanchem
CAS No.:
187884-87-3
VCID:
VC0071655
InChI:
InChI=1S/C14H18N2O2/c1-14(2)9-10-5-3-4-6-11(10)13(16-14)15-8-7-12(17)18/h3-6H,7-9H2,1-2H3,(H,15,16)(H,17,18)
SMILES:
CC1(CC2=CC=CC=C2C(=N1)NCCC(=O)O)C
Molecular Formula:
C14H18N2O2
Molecular Weight:
246.3 g/mol
3-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate
CAS No.: 187884-87-3
Main Products
VCID: VC0071655
Molecular Formula: C14H18N2O2
Molecular Weight: 246.3 g/mol
![3-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate - 187884-87-3](/images/no_structure.jpg)
| CAS No. | 187884-87-3 |
|---|---|
| Product Name | 3-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate |
| Molecular Formula | C14H18N2O2 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | 3-[(3,3-dimethyl-4H-isoquinolin-1-yl)amino]propanoic acid |
| Standard InChI | InChI=1S/C14H18N2O2/c1-14(2)9-10-5-3-4-6-11(10)13(16-14)15-8-7-12(17)18/h3-6H,7-9H2,1-2H3,(H,15,16)(H,17,18) |
| Standard InChIKey | KHJUAUGETKHIEI-UHFFFAOYSA-N |
| Isomeric SMILES | CC1(CC2=CC=CC=C2C(=N1)NCCC(=O)O)C |
| SMILES | CC1(CC2=CC=CC=C2C(=N1)NCCC(=O)O)C |
| Canonical SMILES | CC1(CC2=CC=CC=C2C(=[NH+]CCC(=O)[O-])N1)C |
| PubChem Compound | 2861215 |
| Last Modified | Nov 14 2021 |
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